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Introduction

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1] Structurally
derived from dihydrotestosterone (DHT), YK11 functions as a partial agonist of the androgen
receptor (AR).[1][2] Its anabolic effects in muscle tissue are of significant interest to
researchers. In vitro studies using myoblasts, such as the C2C12 cell line, have demonstrated
that YK11 potently stimulates myogenic differentiation.[3][4] A distinguishing mechanism of
YK11 is its ability to significantly increase the expression of follistatin (Fst), a potent inhibitor of
myostatin.[1][3][5] Myostatin is a member of the transforming growth factor-beta (TGF-3) family
that negatively regulates muscle growth.[6] By upregulating follistatin, YK11 effectively
suppresses myostatin activity, leading to enhanced myogenic differentiation.[3][6] This
induction of follistatin is androgen receptor-dependent and is a key contributor to YK11's
anabolic effects.[3] Studies have shown that YK11 induces key myogenic regulatory factors
(MRFs), such as MyoD, Myf5, and myogenin, more significantly than DHT.[3][7]

These application notes provide a comprehensive experimental design for researchers seeking
to investigate the effects of YK11 on myoblast proliferation and differentiation in an in vitro
setting.

Experimental Workflow

The overall experimental design involves culturing myoblasts, inducing differentiation in the
presence of YK11, and subsequently analyzing various myogenic markers at the gene and
protein levels.
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Overall Experimental Workflow for YK11 In Vitro Study
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Proposed YK11 Signaling Pathway in Myoblasts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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